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Introduction

Palmitodiolein is a mixed triacylglycerol (TAG) containing one palmitic acid and two oleic acid
moieties attached to a glycerol backbone. As a significant component of various natural fats
and oils, its isomeric forms, particularly the positioning of the fatty acid chains, play a crucial
role in the physical and biological properties of lipids. This guide provides a comprehensive
overview of the structure, chemical properties, and analytical methodologies for
palmitodiolein, with a focus on its most common isomers: 1,2-dioleoyl-3-palmitoyl-rac-glycerol
(POO) and 1,3-dioleoyl-2-palmitoyl-glycerol (OPO).

Structure and Isomerism

The chemical formula for palmitodiolein is C55H10206, with a molecular weight of
approximately 859.39 g/mol .[1] The structure consists of a glycerol molecule esterified with
one saturated palmitic acid (16:0) and two monounsaturated oleic acid (18:1 n-9) chains. The
arrangement of these fatty acids on the glycerol backbone results in two primary regioisomers:
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e 1,2-Dioleoyl-3-palmitoyl-rac-glycerol (POO or rac-POO): In this isomer, the palmitoyl chain is
at the sn-3 position, while the oleoyl chains are at the sn-1 and sn-2 positions.

» 1,3-Dioleoyl-2-palmitoyl-glycerol (OPO): Here, the palmitoyl chain is at the sn-2 position, and
the oleoyl chains are at the sn-1 and sn-3 positions. This isomer is of particular interest in the
food industry, especially for infant formulas, due to its structural similarity to a key triglyceride
in human milk fat.[2]

The stereochemistry at the sn-2 position of the glycerol backbone is also a source of
isomerism, leading to enantiomeric forms.

Physicochemical Properties

The physical and chemical properties of palmitodiolein are influenced by its isomeric
structure. A summary of these properties for both POO and OPO isomers is presented in the
tables below.

Physical Properties

1,2-Dioleoyl-3-palmitoyl- 1,3-Dioleoyl-2-palmitoyl-
Property
rac-glycerol (POO) glycerol (OPO)
Typically exists as a solid at Clear, colorless ail or solid.[3]
Appearance
room temperature.[1] [4]
Melting Point (°C) 18-19[4] 19[3]
Boiling Point (°C at 760 )
802.2 + 45.0 (Predicted)[1] 802.2[3]
mmHgQ)
Density (g/cm3) 0.9+ 0.1[1] 0.919[3]
Refractive Index 1.473[1] 1.473[3]

) ) Slightly soluble in chloroform,
- Soluble in most organic
Solubility ) ethanol, ethyl acetate, and
solvents. Insoluble in water.[5]
methanol.[3]

Chemical Properties and Reactivity

© 2026 BenchChem. All rights reserved. 2/11 Tech Support


https://www.mdpi.com/2072-6643/16/9/1299
https://www.benchchem.com/product/b8069196/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-palmitodiolein-structure-properties-and-analysis
https://www.invivochem.com/palmitodiolein.html
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dioleoyl-2-palmitoylglycerol
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dioleoyl-2-palmitoylglycerol
https://www.lookchem.com/404.htm
https://www.invivochem.com/palmitodiolein.html
https://www.lookchem.com/404.htm
https://www.invivochem.com/palmitodiolein.html
https://www.lookchem.com/404.htm
https://www.invivochem.com/palmitodiolein.html
https://www.lookchem.com/404.htm
https://www.brainkart.com/article/Physical-and-Chemical-Properties-of-triacyl-glycerol_27788/
https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8069196?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Palmitodiolein, as a triacylglycerol, undergoes several characteristic chemical reactions:

e Hydrolysis: The ester bonds of palmitodiolein can be hydrolyzed to yield glycerol and its
constituent fatty acids (palmitic and oleic acids). This reaction can be catalyzed by acids,
bases (saponification), or enzymes (lipases).[5]

e Saponification: When hydrolyzed with a strong base, such as sodium hydroxide,
palmitodiolein forms glycerol and the sodium salts of palmitic and oleic acids, which are
soaps.[5]

» Hydrogenation: The double bonds in the oleic acid chains can be catalytically hydrogenated
to form saturated stearic acid chains. This process converts the unsaturated triglyceride into
a more saturated and solid fat.[5]

o Oxidation: The allylic positions of the double bonds in the oleic acid moieties are susceptible
to oxidation, which can lead to rancidity. This process involves the formation of
hydroperoxides, which can then break down into volatile aldehydes and ketones with
unpleasant odors and flavors.

» Halogenation: The double bonds in the oleic acid chains can react with halogens, such as
iodine and bromine. The extent of this reaction is used to determine the iodine value, a
measure of the degree of unsaturation.[5]

Synthesis

The synthesis of specific regioisomers of palmitodiolein is of significant interest for various
applications. A chemoenzymatic approach is often employed to achieve high regioselectivity.
For instance, the synthesis of 1,3-dioleoyl-2-palmitoylglycerol (OPO) can be achieved in a
three-step process:

o Synthesis of Vinyl Oleate: Transvinylation between vinyl acetate and oleic acid.

o Enzymatic Synthesis of 1,3-Dauphine: Reaction of vinyl oleate with glycerol using an
immobilized lipase, such as Novozym 435, in a solvent-free system.

o Chemical Acylation: Reaction of the purified 1,3-diolein with palmitic acid to yield OPO.[6]
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A similar strategy can be adapted for the synthesis of 1,2-dioleoyl-3-palmitoylglycerol (POO).

Biological Significance and Signaling

While direct involvement of 1,2-dioleoyl-3-palmitoylglycerol (POO) in specific signaling
pathways is not extensively documented, the components and structural motifs of
palmitodiolein are integral to cellular signaling.

o Diacylglycerol (DAG) Signaling: Hydrolysis of triacylglycerols can release diacylglycerols.
1,2-diacylglycerols are well-established second messengers that activate protein kinase C
(PKC), a key enzyme in numerous signal transduction cascades involved in cell proliferation,
differentiation, and apoptosis.

» Palmitoylation: Palmitic acid, a component of palmitodiolein, is involved in protein
palmitoylation, a reversible post-translational modification that regulates protein trafficking,
stability, and function. Palmitoylation plays a crucial role in inflammatory signaling pathways,
such as those involving Toll-like receptors (TLRs) and NOD-like receptors (NLRs).[7]

o Effects of OPO: The regioisomer 1,3-dioleoyl-2-palmitoylglycerol (OPO) has been studied for
its beneficial effects, particularly in infant nutrition. OPO supplementation has been shown to
promote intestinal health by increasing the number of intestinal stem cells, enhancing the
intestinal barrier function, and modulating the gut microbiota.[8][9] These effects are likely
mediated through various signaling pathways related to intestinal development and immune
response.

The diagram below illustrates a generalized signaling pathway involving diacylglycerol, a
potential breakdown product of palmitodiolein.
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Caption: Generalized Diacylglycerol (DAG) Signaling Pathway.

Experimental Protocols

The analysis of palmitodiolein in complex lipid mixtures, such as vegetable oils, requires
sophisticated analytical techniques. High-performance liquid chromatography (HPLC) and gas
chromatography-mass spectrometry (GC-MS) are the most common methods.

Extraction and Purification Workflow

The following diagram illustrates a general workflow for the extraction and analysis of
palmitodiolein from a vegetable oil matrix.
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Caption: Workflow for Palmitodiolein Analysis from Vegetable Oils.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for the separation and quantification of intact triacylglycerols,
including the regioisomers of palmitodiolein.

¢ Principle: Separation is based on the differential partitioning of the analytes between a
stationary phase and a mobile phase.

« Stationary Phases:
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o Reversed-Phase (RP-HPLC): Typically C18 columns are used. Separation is based on the
hydrophobicity of the TAGs, which is influenced by their equivalent carbon number (ECN =
total number of carbons in the fatty acyl chains - 2 * number of double bonds).

o Silver-lon HPLC (Ag+-HPLC): This technique uses a stationary phase impregnated with
silver ions, which interact with the double bonds of unsaturated fatty acids. This allows for
the separation of TAGs based on their degree of unsaturation and the geometry of the
double bonds. It is particularly useful for separating regioisomers like POO and OPO.[10]

» Mobile Phase: A gradient of a non-polar solvent (e.g., dichloromethane) in a polar solvent
(e.g., acetonitrile) is commonly used for reversed-phase separations.[11]

o Detection:

o Evaporative Light Scattering Detector (ELSD): A universal detector for non-volatile
analytes like TAGs.[12][13]

o Mass Spectrometry (MS): Provides structural information and allows for the identification
of individual TAG species.[14]

o Ultraviolet (UV) Detector: Can be used at low wavelengths (e.g., 205 nm) for detecting the
ester carbonyl group.[13]

Example Protocol for HPLC-ELSD Analysis of Triglycerides:

o Sample Preparation: Dissolve the extracted lipid sample in a suitable solvent, such as
dichloromethane, to a concentration of approximately 0.5 mg/mL.[12]

e Chromatographic Conditions:

[¢]

Column: Xbridge RP C18 (e.g., two 250 mm x 2.5 mm columns in series).[12]

o

Mobile Phase: A gradient elution program with acetonitrile and dichloromethane.

[e]

Flow Rate: Typically around 1 mL/min.

Column Temperature: Maintained at a constant temperature, for example, 30°C.[10]

o
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e ELSD Conditions:
o Drift Tube Temperature: e.g., 30°C.[10]
o Nebulizer Gas Pressure: e.g., 0.35 MPa.[10]

e Quantification: The normalized peak area percentages can be used to determine the relative
amounts of different TAGs.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is primarily used to determine the fatty acid composition of triacylglycerols after they
have been converted to their fatty acid methyl esters (FAMES).

e Principle: FAMEs are volatile and can be separated by gas chromatography based on their
boiling points and polarity. The mass spectrometer then fragments the FAMESs, producing a
characteristic mass spectrum for identification.

o Sample Preparation (Transesterification): The triacylglycerols are converted to FAMEs by
reaction with methanol in the presence of an acid or base catalyst.

e Chromatographic Conditions:

o Column: A capillary column with a polar stationary phase (e.g., a wax column) or a non-
polar stationary phase (e.g., 5% diphenyl/95% dimethylpolysiloxane).

o Carrier Gas: Helium is commonly used.

o Temperature Program: A temperature gradient is used to elute the FAMEs.
e Mass Spectrometry:

o lonization: Electron ionization (El) is typically used.

o lIdentification: FAMEs are identified by comparing their mass spectra and retention times to
those of known standards and library databases (e.g., NIST).

Example Protocol for GC-MS Analysis of FAMES:
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» Transesterification: Heat the lipid sample with a solution of methanolic HCI or sodium
methoxide.

» Extraction: Extract the resulting FAMEs with a non-polar solvent like hexane.
e GC-MS Conditions:
o Injector Temperature: e.g., 250°C.

o Oven Program: Start at a lower temperature (e.g., 100°C), hold for a few minutes, and
then ramp up to a higher temperature (e.g., 240°C).

o MS Scan Range: e.g., m/z 40-500.

e Quantification: The relative percentage of each fatty acid is determined from the integrated
peak areas.

Conclusion

Palmitodiolein is a fundamentally important triacylglycerol with isomeric forms that dictate its
physical and biological properties. Understanding the structure, reactivity, and analytical
methodologies for its characterization is crucial for researchers in the fields of food science,
nutrition, and drug development. The detailed protocols and workflows provided in this guide
offer a solid foundation for the accurate analysis and further investigation of this significant lipid
molecule. The ongoing research into the biological roles of specific TAG isomers, such as
OPO, highlights the potential for targeted lipid-based interventions in human health and
nutrition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Palmitodiolein | triacylglycerol | CAS# 2190-30-9 | InvivoChem [invivochem.com]

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b8069196/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-palmitodiolein-structure-properties-and-analysis
https://www.benchchem.com/product/b8069196?utm_src=pdf-custom-synthesis#bc-rfq
https://www.invivochem.com/palmitodiolein.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8069196?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

2. mdpi.com [mdpi.com]

3. lookchem.com [lookchem.com]

4. 1,3-Dioleoyl-2-palmitoylglycerol | C55H10206 | CID 13183955 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 5. brainkart.com [brainkart.com]

e 6. Chemoenzymatic synthesis of 1,3-dioleoyl-2-palmitoylglycerol - PubMed
[pubmed.ncbi.nim.nih.gov]

¢ 7. Protein palmitoylation: an emerging regulator of inflammatory signaling and diseases -
PMC [pmc.ncbi.nim.nih.gov]

o 8. Effects of 1,3-Dioleoyl-2-palmitoylglycerol on Intestine Structural and Functional
Development in Early Life - PubMed [pubmed.ncbi.nlm.nih.gov]

¢ 9. researchgate.net [researchgate.net]
¢ 10. researchgate.net [researchgate.net]

o 11. Quantitative analysis of triglyceride species of vegetable oils by high performance liquid
chromatography via a flame ionization detector - PubMed [pubmed.ncbi.nlm.nih.gov]

o 12. Detection and quantification of palmolein and palm kernel oil added as adulterant in
coconut oil based on triacylglycerol profile - PMC [pmc.ncbi.nlm.nih.gov]

o 13. Efficient Separation and Analysis of Triacylglycerols: Quantitation of 3-Palmitate (OPO) in
Oils and Infant Formulas - PubMed [pubmed.ncbi.nim.nih.gov]

e 14. agilent.com [agilent.com]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to Palmitodiolein:
Structure, Properties, and Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8069196/docs#an-in-depth-technical-guide-to-
palmitodiolein-structure-properties-and-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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